Cas no 97534-10-6 (benzyl 2,2-dimethyl-3-oxopropanoate)

benzyl 2,2-dimethyl-3-oxopropanoate structure

97534-10-6 structure

Product Name:benzyl 2,2-dimethyl-3-oxopropanoate

CAS No:97534-10-6

MF:C₃₉H₅₄O₆

MW:618.842472553253

CID:1080669

PubChem ID:24873431

Update Time:2024-03-01

benzyl 2,2-dimethyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- 3-O-Caffeoyloleanolic acid
- Oleanolic acid 3-O-caffeate
- Oleanolic acid caffeate
- (3β)-3-[[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]oxy]olean-12-en-28-oic acid (ACI)
- Olean-12-en-28-oic acid, 3-[[(2E)-3-(3,4-dihydroxyphenyl)-1-oxo-2-propenyl]oxy]-, (3β)- (9CI)
- 3β-O-Caffeoyl-12-oleanen-28-oic acid
- AKOS025288382
- 97534-10-6
- (4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-10-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- FS-8638
- CS-0017724
- HY-N1855
- benzyl 2,2-dimethyl-3-oxopropanoate
- Inchi： 1S/C39H54O6/c1-34(2)18-20-39(33(43)44)21-19-37(6)25(26(39)23-34)10-12-30-36(5)16-15-31(35(3,4)29(36)14-17-38(30,37)7)45-32(42)13-9-24-8-11-27(40)28(41)22-24/h8-11,13,22,26,29-31,40-41H,12,14-21,23H2,1-7H3,(H,43,44)/b13-9+/t26-,29-,30+,31-,36-,37+,38+,39-/m0/s1
- InChI Key： OJEUMHQEAMVIBI-SBXAJAQGSA-N
- SMILES： C[C@@]12CC[C@H]3C([C@H](CC[C@]3(C)[C@H]1CC=C1[C@@H]3CC(C)(C)CC[C@@]3(CC[C@@]21C)C(=O)O)OC(=O)/C=C/C1C=CC(O)=C(O)C=1)(C)C

Computed Properties

Exact Mass: 618.39200
Monoisotopic Mass: 618.39203944g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 45
Rotatable Bond Count: 5
Complexity: 1260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 10.492
Topological Polar Surface Area: 104Å²

Experimental Properties

Color/Form: Powder
PSA: 104.06000
LogP: 8.90910

benzyl 2,2-dimethyl-3-oxopropanoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

benzyl 2,2-dimethyl-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	O83920-5mg	3-O-Caffeoyloleanolic acid	97534-10-6		5mg	￥4000.0	2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2969-1 mg	3-O-Caffeoyloleanolic acid	97534-10-6		1mg	￥2035.00	2022-04-26
TRC	B537153-10mg	benzyl 2,2-dimethyl-3-oxopropanoate	97534-10-6		10mg	$ 70.00	2022-06-07
TRC	B537153-50mg	benzyl 2,2-dimethyl-3-oxopropanoate	97534-10-6		50mg	$ 230.00	2022-06-07
TRC	B537153-100mg	benzyl 2,2-dimethyl-3-oxopropanoate	97534-10-6		100mg	$ 340.00	2022-06-07
TargetMol Chemicals	TN2969-5mg	3-O-Caffeoyloleanolic acid	97534-10-6		5mg	￥ 2760	2024-07-20
TargetMol Chemicals	TN2969-5 mg	3-O-Caffeoyloleanolic acid	97534-10-6	98%	5mg	￥ 2,760	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2969-1 mL * 10 mM (in DMSO)	3-O-Caffeoyloleanolic acid	97534-10-6		1 mL * 10 mM (in DMSO)	￥ 4230	2023-09-08
A2B Chem LLC	AI65470-5mg	3-O-Caffeoyloleanolic acid	97534-10-6	98.0%	5mg	$660.00	2024-07-18
TargetMol Chemicals	TN2969-1 ml * 10 mm	3-O-Caffeoyloleanolic acid	97534-10-6		1 ml * 10 mm	￥ 4230	2024-07-20

benzyl 2,2-dimethyl-3-oxopropanoate Production Method

Production Method 1

1038588-91-8

97534-10-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol , Water ; 30 min, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; acidified

Reference

: Antimycobacterial activity of cinnamate-based esters of the triterpenes betulinic, oleanolic and ursolic acids

Tanachatchairatana, Tanud; Bremner, John Barnard; Chokchaisiri, Ratchanaporn; Suksamrarn, Apichart, Chemical & Pharmaceutical Bulletin, 2008, 56(2), 194-198

Production Method 2

2252176-15-9

97534-10-6

Reaction Conditions

1.1 Reagents: (±)-Camphorsulfonic acid Solvents: Methanol ; 4 h, rt
1.2 Reagents: Water

Reference

: Pentacyclic triterpenoids and derivatives and their preparation, pharmaceutical compositions and use in the treatment of neurodegenerative diseases

, China, , ,

Production Method 3

2252176-15-9

97534-10-6

Reaction Conditions

1.1 Reagents: Camphorsulfonic acid Solvents: Methanol ; 4 h, rt
1.2 Solvents: Water ; rt

Reference

: Semi-synthesis and Structure-Activity Relationship of Neuritogenic Oleanene Derivatives

Bian, Linglin; Cao, Shining; Cheng, Lihong; Nakazaki, Atsuo; Nishikawa, Toshio; et al, ChemMedChem, 2018, 13(18), 1972-1977

Production Method 4

1359762-81-4

97534-10-6

Reaction Conditions

1.1 Reagents: Lithium hydroxide Solvents: Dimethylformamide , Water ; rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; 2 h, acidified, rt

Reference

: 3-O-Caffeoyl-oleate type pentacyclic triterpenoid ester derivative, preparation method and medical application

, China, , ,

Production Method 5

97534-10-6

Reaction Conditions

Reference

: Caffeic acid esters as radical scavengers, antiinflammatory agents and preneoplasm inhibitors in cosmetic, pharmaceutical and nutritional compositions

, Germany, , ,